Cas no 1689953-13-6 ((2S)-2-amino-4-(thiophen-3-yl)butanoic acid)

• Product Name: (2S)-2-amino-4-(thiophen-3-yl)butanoic acid
• CAS No: 1689953-13-6
• MF: C₈H₁₁NO₂S
• MW: 185.24
• CID: 5148423
• PubChem ID: 106702677
• Update Time: 2025-11-02

(2S)-2-amino-4-(thiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenebutanoic acid, α-amino-, (αS)-
• (2S)-2-amino-4-(3-thienyl)butanoic acid
• (2S)-2-amino-4-(thiophen-3-yl)butanoic acid

• Inchi： 1S/C8H11NO2S/c9-7(8(10)11)2-1-6-3-4-12-5-6/h3-5,7H,1-2,9H2,(H,10,11)/t7-/m0/s1
• InChI Key： SOQXOGOPSSWYCB-ZETCQYMHSA-N
• SMILES： C(C1=CSC=C1)C[C@H](N)C(=O)O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-4-(thiophen-3-yl)butanoic acid

Comprehensive Guide to (2S)-2-amino-4-(thiophen-3-yl)butanoic acid (CAS No. 1689953-13-6): Properties, Applications, and Market Insights

(2S)-2-amino-4-(thiophen-3-yl)butanoic acid (CAS No. 1689953-13-6) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiophene moiety, plays a crucial role in the development of novel therapeutics and bioactive molecules. Its unique structure, combining an amino acid backbone with a heterocyclic thiophene ring, makes it a valuable building block in medicinal chemistry.

The growing interest in (2S)-2-amino-4-(thiophen-3-yl)butanoic acid is driven by its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly exploring its use as a precursor for peptide synthesis and as a modulator of biological pathways. The compound's chiral center at the 2-position further enhances its utility in stereoselective synthesis, a hot topic in modern pharmaceutical development.

From a chemical perspective, (2S)-2-amino-4-(thiophen-3-yl)butanoic acid exhibits interesting physicochemical properties. The thiophene ring contributes to its lipophilicity, while the carboxylic acid and amino groups provide sites for further functionalization. These characteristics make it particularly valuable in the design of drug-like molecules with improved bioavailability - a key focus area in current medicinal chemistry research.

The synthesis of (2S)-2-amino-4-(thiophen-3-yl)butanoic acid typically involves asymmetric methods to ensure the correct stereochemical configuration. Recent advancements in enantioselective synthesis have made this compound more accessible to researchers, addressing one of the most common queries in scientific forums about its availability. The development of efficient synthetic routes has been a significant breakthrough, as evidenced by increasing patent activity in this area.

In the pharmaceutical industry, (2S)-2-amino-4-(thiophen-3-yl)butanoic acid is being investigated for its potential in treating various conditions. Its structural similarity to endogenous amino acids makes it particularly interesting for central nervous system targets, aligning with current trends in neurological drug discovery. The compound's ability to cross the blood-brain barrier is another area of active research, frequently discussed in scientific literature.

Market analysis shows growing demand for (2S)-2-amino-4-(thiophen-3-yl)butanoic acid, particularly from contract research organizations and academic institutions. The compound's price and availability are common search queries, reflecting its status as a specialty chemical. Suppliers are increasingly offering custom synthesis services to meet the specific needs of researchers working on peptide-based therapeutics and small molecule drugs.

Quality control of (2S)-2-amino-4-(thiophen-3-yl)butanoic acid is crucial for research applications. Analytical methods such as HPLC and chiral chromatography are typically employed to verify purity and enantiomeric excess - topics frequently searched by quality assurance professionals. The compound's stability under various conditions is another area of practical interest for laboratory personnel.

From a regulatory standpoint, (2S)-2-amino-4-(thiophen-3-yl)butanoic acid is generally regarded as safe for research purposes when handled properly. Safety data sheets provide comprehensive information about proper handling procedures, a common reference point for laboratory safety officers. The compound's environmental impact and disposal methods are also increasingly important considerations in line with green chemistry principles.

Future perspectives for (2S)-2-amino-4-(thiophen-3-yl)butanoic acid include its potential application in bioconjugation chemistry and prodrug design. These emerging applications align with current trends in targeted drug delivery systems. The compound's versatility makes it a strong candidate for further development in these cutting-edge areas of pharmaceutical science.

For researchers seeking to work with (2S)-2-amino-4-(thiophen-3-yl)butanoic acid, proper storage conditions are essential to maintain its stability. The compound should typically be stored in a cool, dry environment, protected from light - practical information often searched by laboratory technicians. Various suppliers offer different packaging options to meet diverse research needs.

The scientific community continues to explore new derivatives of (2S)-2-amino-4-(thiophen-3-yl)butanoic acid, particularly focusing on structure-activity relationships. This research direction responds to the pharmaceutical industry's need for more potent and selective bioactive compounds. Recent publications have highlighted promising results in this area, generating significant interest among medicinal chemists.

In conclusion, (2S)-2-amino-4-(thiophen-3-yl)butanoic acid (CAS No. 1689953-13-6) represents an important tool in modern drug discovery and biochemical research. Its unique structural features and versatile applications make it valuable for various scientific endeavors. As research progresses, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents, particularly in areas addressing unmet medical needs.